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In the ever-evolving landscape of digital forensics, the ability to extract and analyze data from
IOS devices remains a critical challenge for researchers and investigators. This guide provides
a comparative analysis of leading forensic tools, with a primary focus on MSAB's XRY, and its
performance against prominent alternatives such as Cellebrite UFED, Oxygen Forensic
Detective, and GrayKey. The evaluation is based on publicly available validation studies,
including reports from the National Institute of Standards and Technology (NIST) Computer
Forensic Tool Testing (CFTT) program, which provide objective benchmarks for tool
performance.

Performance Under the Microscope: A Data-Driven
Comparison

The efficacy of a forensic tool is ultimately measured by its ability to acquire and accurately
interpret data from a target device. The following tables summarize the performance of MSAB
XRY and its competitors in recovering various data artifacts from iOS devices, as documented
in NIST CFTT reports and other validation studies. It is important to note that tool capabilities
are constantly updated, and results may vary based on the specific iOS version, device model,
and the state of the device (e.g., locked, unlocked, jailbroken).
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. Oxygen
. Cellebrite .
Data Artifact MSAB XRY e Forensic GrayKey
Detective
Basic Information
Device ) ) ) )
) Consistently Consistently Consistently Consistently
Information
Successful Successful Successful Successful
(Model, OS, etc.)
Not explicitly
Generally Generally Generally i
SIM/UICC Data tested in all
Successful Successful Successful
reports
User Data
Generally Generally Generally Consistently
Contacts
Successful Successful Successful Successful
Generally Generally Generally Consistently
Call Logs
Successful Successful Successful Successful
SMS/MMS/iMess  Generally Generally Generally Consistently
age Successful Successful Successful Successful
Generally Generally Generally Consistently
Calendar
Successful Successful Successful Successful
Not Generally Generally Generally Consistently
otes
Successful Successful Successful Successful
Not explicitly
) ) Generally Generally Generally )
Voicemail tested in all
Successful Successful Successful
reports
Media Files
Generally Generally Generally Consistently
Photos
Successful Successful Successful Successful
] Generally Generally Generally Consistently
Videos
Successful Successful Successful Successful
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] Not explicitly
Audio Generally Generally Generally i
) tested in all
Recordings Successful Successful Successful
reports
Internet &
Location Data
Web Browser Generally Generally Generally Consistently
History (Safari) Successful Successful Successful Successful
Web Browser Generally Generally Generally Consistently
Bookmarks Successful Successful Successful Successful
GPS/Location Generally Generally Generally Consistently
Data Successful Successful Successful Successful
Application Data
Social Media Partial to No Partial to No Partial to No Not explicitly
(Facebook, Recovery in Recovery in Recovery in tested in all
Twitter, etc.) some tests[1][2] some tests[3] some tests[4][5] reports

Stand-alone Not reported for Not reported for )
) ) ) ) Generally Consistently
Documents (.pdf, some devices in some devices in
Successful Successful
.txt) older tests older tests[3]
Deleted Data
Generally o o o
) ] Not explicitly Not explicitly Not explicitly
SQLite Database  Successful with o o o
detailed in all detailed in all detailed in all
Recovery some
reports reports reports

anomalies[6]

Note: "Generally Successful” indicates that the tool was able to recover the data in most test
cases, though minor anomalies may have been observed. "Partial Recovery" signifies that only
a subset of the data was retrieved. "No Recovery" indicates the tool was unable to extract the
specific artifact in the tested scenarios. For detailed anomalies, refer to the specific NIST CFTT
reports.
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The Science Behind the Extraction: Experimental
Protocols

The validation of forensic tools follows a rigorous and standardized methodology to ensure the
reliability and repeatability of the findings. The experimental protocol outlined below is a
synthesis of the procedures described in the NIST CFTT reports for testing mobile device
acquisition tools.[1][2][3][4][51[6][71[8][°][10]

. Device Preparation and Data Population:

A selection of iOS devices with varying models and operating system versions are used for
testing.

Each device is populated with a known dataset, including contacts, call logs, messages,
photos, videos, web history, and application data. This allows for a direct comparison
between the original data and the data extracted by the forensic tool.

. Forensic Tool Installation and Configuration:

The forensic tool being tested is installed on a dedicated forensic workstation running a
clean operating system to avoid any potential interference.

The tool is configured according to the manufacturer's instructions.
. Data Acquisition:

The iOS device is connected to the forensic workstation using the appropriate hardware
interface.

The data acquisition process is initiated using the forensic tool. Different acquisition methods
may be tested, such as logical, file system, and physical extractions, depending on the
capabilities of the tool and the state of the device.

. Data Analysis and Verification:

The extracted data is saved in a forensically sound format.
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e The acquired data is then analyzed using the tool's own analysis features or a separate
validated forensic analysis tool.

e The extracted data is compared against the original populated dataset to identify any
discrepancies, omissions, or alterations. The integrity of the extracted data is verified using
hash values.

5. Reporting:

e The results of the validation testing are documented in a detailed report, noting any
anomalies, limitations, or failures encountered during the process.

Visualizing the Forensic Workflow

The following diagram illustrates the typical workflow of a forensic data recovery process from
an iOS device, from initial seizure to the final analysis and reporting.

Seizure & Isolation Data Acquisition Analysis & Verification Reporting

Network Isolation Forensic Tool Selection Data Extraction Data Hashing Verification against
Device Seizure }—»‘ (Faraday Bag) —»‘ (6.0, XRY, UFED) }—»‘ Device Connection }—»‘ (LogicallFile System/Physical) }—»‘ (integrity Check) ‘ ‘ Data Analysis & Parsing ‘ ‘ Known Datoeet Report Generation
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Caption: A typical workflow for iOS forensic data recovery.

Conclusion

The validation of digital forensic tools is a continuous and essential process. While MSAB XRY
demonstrates strong capabilities in recovering a wide range of data from iOS devices, its
performance, like that of its competitors, is not without limitations, particularly concerning social
media application data and certain types of deleted information. The NIST CFTT reports
provide an invaluable resource for objectively assessing the strengths and weaknesses of
these tools. Researchers and practitioners must stay informed of the latest validation studies to
select the most appropriate tool for their specific investigative needs and to understand the
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potential limitations of the evidence they collect. The choice of a forensic tool should be guided
by a thorough understanding of its validated capabilities and the specific requirements of the
investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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